Cas no 1934655-69-2 (3-Furanamine, 3-ethynyltetrahydro-)

• Product Name: 3-Furanamine, 3-ethynyltetrahydro-
• CAS No: 1934655-69-2
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 5162813
• Update Time: 2025-05-26

3-Furanamine, 3-ethynyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 3-ethynyltetrahydro-
• 3-Ethynyltetrahydrofuran-3-amine

• Inchi： 1S/C6H9NO/c1-2-6(7)3-4-8-5-6/h1H,3-5,7H2
• InChI Key： NNMYXEYERWZUPC-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(N)C1

Additional information on 3-Furanamine, 3-ethynyltetrahydro-

Exploring the Potential of 3-Furanamine, 3-ethynyltetrahydro- (CAS No. 1934655-69-2) in Modern Research and Applications

The compound 3-Furanamine, 3-ethynyltetrahydro- (CAS No. 1934655-69-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. As a derivative of furan, this molecule combines the reactivity of an ethynyl group with the versatility of a tetrahydrofuran backbone, making it a valuable building block in organic synthesis and pharmaceutical research. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are widely used in drug discovery and material science.

One of the most frequently asked questions about 3-Furanamine, 3-ethynyltetrahydro- is its synthetic pathway and reactivity. The compound's ethynyl group allows for click chemistry reactions, such as the Huisgen cycloaddition, which is a cornerstone of modern bioconjugation and polymer chemistry. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, as it enables efficient and selective bond formation under mild conditions. Additionally, its furan ring can participate in various cyclization reactions, expanding its utility in creating complex molecular architectures.

In the context of drug discovery, 3-Furanamine, 3-ethynyltetrahydro- has shown promise as a scaffold for designing bioactive molecules. Its structural features are compatible with medicinal chemistry strategies aimed at targeting enzymes and receptors. For instance, furan derivatives are known to exhibit antimicrobial and anti-inflammatory properties, making this compound a candidate for further exploration in therapeutic development. Recent studies have also highlighted its potential in neurological research, where modified furanamines are investigated for their ability to modulate neurotransmitter systems.

Another area of interest is the application of 3-Furanamine, 3-ethynyltetrahydro- in material science. The compound's ability to form cross-linked polymers and dendrimers has been explored for creating advanced materials with tailored properties. These materials are relevant to nanotechnology and electronics, particularly in the development of conductive polymers and sensors. The integration of ethynyl groups into polymeric frameworks enhances thermal stability and mechanical strength, addressing key challenges in these industries.

From an SEO perspective, queries related to "3-Furanamine synthesis," "CAS 1934655-69-2 applications," and "ethynyltetrahydrofuran derivatives" are increasingly common, reflecting the compound's rising prominence. Researchers and industry professionals are also searching for "safety data" and "handling guidelines" to ensure compliance with laboratory protocols. By addressing these topics, this article aims to provide a comprehensive yet accessible resource for those seeking detailed information about 3-Furanamine, 3-ethynyltetrahydro-.

In summary, 3-Furanamine, 3-ethynyltetrahydro- (CAS No. 1934655-69-2) represents a versatile and innovative compound with broad applications in organic chemistry, pharmaceuticals, and material science. Its unique combination of functional groups opens doors to novel research avenues, aligning with contemporary trends in sustainable chemistry and advanced materials. As interest in this molecule grows, further studies will likely uncover additional uses, solidifying its role in scientific and industrial advancements.